Cas no 1203247-82-8 (N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1203247-82-8
• MF: C₂₃H₂₃ClN₄O₂
• MW: 422.907324075699
• CID: 6086767
• PubChem ID: 30360985
• Update Time: 2025-07-18

N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• 1203247-82-8
• F5528-0143
• AKOS024739732

• Inchi： 1S/C23H23ClN4O2/c1-30-21-9-7-18(24)15-20(21)25-23(29)17-11-13-28(14-12-17)22-10-8-19(26-27-22)16-5-3-2-4-6-16/h2-10,15,17H,11-14H2,1H3,(H,25,29)
• InChI Key： DDSITFQXNCKUEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1CCN(C2=CC=C(C3C=CC=CC=3)N=N2)CC1)=O)OC

Computed Properties

• Exact Mass: 422.1509537g/mol
• Monoisotopic Mass: 422.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide

N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide (CAS No. 1203247-82-8): An Overview of Its Structure, Properties, and Applications

N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide (CAS No. 1203247-82-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperidine carboxamide family and is characterized by its unique structural features and potential biological activities.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide consists of a piperidine ring attached to a carboxamide group, with a substituted phenylpyridazine moiety and a 5-chloro-2-methoxyphenyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The compound's ability to modulate serotonin levels in the brain makes it a promising candidate for further investigation in this context.

In addition to its SSRI properties, N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic value in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Additionally, its low toxicity and high selectivity for target receptors make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide in various therapeutic indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

From a synthetic chemistry perspective, the preparation of N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide involves several steps, including the synthesis of key intermediates and their subsequent coupling reactions. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyridazin-3-y l)piperidine -4-carboxamide (CAS No. 1203247 -82 -8) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.